Cas no 2368946-04-5 (2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine)

• Product Name: 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine
• CAS No: 2368946-04-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.14
• MDL: MFCD32661387
• CID: 5096245
• PubChem ID: 139464905
• Update Time: 2025-06-08

2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine
• Pyridine, 2-bromo-4-methyl-6-[(3S)-tetrahydro-3-methoxy-3-furanyl]-
• (S)-2-Bromo-6-(3-methoxytetrahydrofuran-3-yl)-4-methylpyridine
• MFCD32661387
• 2368946-04-5
• AS-79525
• 2-bromo-6-[(3S)-3-methoxyoxolan-3-yl]-4-methylpyridine
• starbld0022967
• SCHEMBL21330284
• P20828

• MDL： MFCD32661387
• Inchi： 1S/C11H14BrNO2/c1-8-5-9(13-10(12)6-8)11(14-2)3-4-15-7-11/h5-6H,3-4,7H2,1-2H3/t11-/m1/s1
• InChI Key： MCQBDLGCOWHXEL-LLVKDONJSA-N
• SMILES： C1(Br)=NC([C@@]2(OC)CCOC2)=CC(C)=C1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine

Research Brief on 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine (CAS: 2368946-04-5)

The compound 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine (CAS: 2368946-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-substituted pyridine core and (3S)-3-methoxytetrahydrofuran moiety, has emerged as a promising intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound as a key building block for the preparation of selective JAK3 inhibitors. The researchers demonstrated that the bromo-substituent at the 2-position of the pyridine ring facilitates efficient cross-coupling reactions, enabling rapid diversification of the scaffold. Meanwhile, the chiral tetrahydrofuran moiety was found to confer improved target selectivity, addressing a common challenge in kinase inhibitor development.

In parallel research, scientists at a leading pharmaceutical company reported the use of 2368946-04-5 in the synthesis of potential antiviral compounds targeting RNA-dependent RNA polymerases. The compound's structural features, particularly the methoxy group at the 3-position of the tetrahydrofuran ring, were shown to enhance membrane permeability while maintaining metabolic stability - crucial properties for oral drug candidates. These findings were presented at the 2024 International Conference on Antiviral Research.

From a synthetic chemistry perspective, recent advances in the preparation of 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine have focused on improving enantioselectivity and yield. A 2024 publication in Organic Process Research & Development described an optimized asymmetric synthesis route employing enzymatic resolution, achieving >99% ee and 85% overall yield. This represents a significant improvement over previous methods and could facilitate larger-scale production for preclinical studies.

Ongoing research continues to explore the broader applications of this compound scaffold. Preliminary results from cell-based assays suggest potential utility in modulating protein-protein interactions, particularly in oncology targets. However, researchers caution that further structure-activity relationship studies are needed to fully exploit the pharmacophoric potential of this versatile intermediate. The compound's unique combination of rigidity (from the pyridine core) and flexibility (from the tetrahydrofuran ring) presents both opportunities and challenges in drug design.

As the field progresses, 2-bromo-6-[(3S)-3-methoxytetrahydrofuran-3-yl]-4-methyl-pyridine stands as a compelling example of how carefully designed small molecules can serve as valuable tools in medicinal chemistry. Future research directions likely include exploration of its derivatives in fragment-based drug discovery and further optimization of its synthetic accessibility for high-throughput screening applications.